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Compound of Interest

Compound Name: D-Leucine-d10

Cat. No.: B12414514 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount. This guide provides essential safety and logistical information for the handling

and disposal of D-Leucine-d10, a stable isotope-labeled amino acid. By adhering to these

procedural steps, you can maintain a safe laboratory environment while ensuring the integrity

of your research.

Hazard Assessment and Key Data
According to Safety Data Sheets (SDS), D-Leucine-d10 is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals. Health and safety data for isotopically-labeled compounds are often limited, and it

is prudent to assume they are similar to their unlabeled counterparts. D-Leucine is also

considered non-hazardous.

For comprehensive planning, key quantitative data regarding D-Leucine-d10 is summarized in

the table below.
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Property Value

Chemical Formula C₆H₃D₁₀NO₂

CAS Number 271247-12-2

Molecular Weight 141.23 g/mol

Physical State Solid

Appearance White to off-white powder

Storage Temperature

Store at room temperature away from light and

moisture. For long-term storage, 4°C is

recommended.

Hazard Classification Not a hazardous substance or mixture.[1]

Operational Plan: From Receipt to Experimentation
A systematic approach to handling D-Leucine-d10 is crucial to prevent contamination and

ensure user safety. The following workflow outlines the key steps from receiving the compound

to its use in experimental procedures.
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Caption: Workflow for Safe Handling of D-Leucine-d10
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Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is the foundation of laboratory safety.

Essential PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory to

protect against splashes.

Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Always

inspect gloves for any signs of degradation before use and wash hands thoroughly after

removal.

Body Protection: A clean lab coat or other protective clothing is required to prevent skin

contact.

Experimental Protocols
Weighing D-Leucine-d10:

To minimize the risk of aerosolization and contamination, follow these steps when weighing the

powdered compound:

Preparation: Designate a specific area for handling the compound to avoid cross-

contamination. Ensure the analytical balance is placed in a draft-shielded enclosure or a

chemical fume hood.

Equipment: Use clean spatulas and weighing boats. Anti-static devices can be beneficial to

prevent the powder from clinging to surfaces.

Procedure:

Tare the weighing boat on the balance.

Carefully transfer the desired amount of D-Leucine-d10 to the weighing boat.

Close the container immediately after use to prevent spills and contamination.
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Clean the balance and surrounding area with a damp cloth or a HEPA-filtered vacuum to

remove any residual powder. Avoid dry sweeping, which can generate dust.

Preparing Solutions:

Solvent Selection: Consult your experimental protocol for the appropriate solvent.

Dissolution:

In a well-ventilated area or chemical fume hood, add the weighed D-Leucine-d10 to a

suitable flask.

Slowly add the solvent to the flask.

If necessary, use a sonicator or vortex mixer to aid dissolution.

Ensure the container is securely capped.

Disposal Plan
Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

Waste Segregation and Collection:

Solid Waste: Unused D-Leucine-d10 powder and any materials contaminated with the solid

(e.g., weighing boats, gloves, paper towels) should be collected in a clearly labeled, sealed

container for chemical waste.

Liquid Waste: Solutions containing D-Leucine-d10 should be collected in a designated,

labeled waste container for non-hazardous chemical waste. Do not pour solutions down the

drain unless specifically permitted by your institution's environmental health and safety

(EHS) office.

Final Disposal:

Since D-Leucine-d10 is a stable isotope-labeled compound and not radioactive, no special

precautions for radioactivity are necessary. The disposal of waste containing stable isotopes is

generally the same as for the unenriched material.[2] All chemical waste should be disposed of
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in accordance with local, state, and federal regulations. Contact your institution's EHS

department for specific guidance on waste disposal procedures.

By implementing these operational and disposal plans, researchers can handle D-Leucine-d10
safely and effectively, fostering a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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